Cas no 928118-43-8 (7-chloro-1H-pyrido[3,4-b][1,4]oxazin-2-one)
7-Chloro-1H-pyrido[3,4-b][1,4]oxazin-2-one is a heterocyclic compound featuring a fused pyridine-oxazine core structure with a chloro substituent at the 7-position. This scaffold is of significant interest in medicinal chemistry due to its potential as a building block for biologically active molecules, particularly in the development of central nervous system (CNS) targeting agents. The chloro group enhances electrophilic reactivity, facilitating further functionalization, while the oxazinone moiety offers hydrogen-bonding capabilities, improving binding affinity in drug design. Its rigid bicyclic framework contributes to metabolic stability, making it a valuable intermediate for synthesizing novel pharmacophores. The compound is typically handled under controlled conditions due to its reactivity.
![7-chloro-1H-pyrido[3,4-b][1,4]oxazin-2-one structure](https://ossimg.kuujia.com/scimg/928500/928118-43-8x500.png)
928118-43-8 structure
Product Name:7-chloro-1H-pyrido[3,4-b][1,4]oxazin-2-one
CAS No:928118-43-8
MF:C7H5ClN2O2
MW:184.579800367355
MDL:MFCD11044713
CID:998983
Update Time:2025-05-28
7-chloro-1H-pyrido[3,4-b][1,4]oxazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Chloro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one
- 1H-PYRIDO[3,4-B][1,4]OXAZIN-2(3H)-ONE, 7-CHLORO-
- 7-chloro-1H-pyrido[3,4-b][1,4]oxazin-2-one
- AXIRKBTWESOEDK-UHFFFAOYSA-N
- FCH887279
- 5688AC
- TRA0028018
- SY025992
- AX8058934
- 7-chloro-1H,2H,3H-pyrido[3,4-b][1,4]oxazin-2-one
-
- MDL： MFCD11044713
- Inchi： 1S/C7H5ClN2O2/c8-6-1-4-5(2-9-6)12-3-7(11)10-4/h1-2H,3H2,(H,10,11)
- InChI Key： AXIRKBTWESOEDK-UHFFFAOYSA-N
- SMILES： ClC1=CC2=C(C=N1)OCC(N2)=O
Computed Properties
- Exact Mass: 184.00400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 200
- Topological Polar Surface Area: 51.2
Experimental Properties
- Boiling Point: 408.4±45.0℃ at 760 mmHg
- PSA: 51.22000
- LogP: 1.20390
7-chloro-1H-pyrido[3,4-b][1,4]oxazin-2-one Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-chloro-1H-pyrido[3,4-b][1,4]oxazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029190924-250mg |
7-Chloro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one |
928118-43-8 | 97% | 250mg |
$405.53 | 2023-08-31 | |
| Alichem | A029190924-1g |
7-Chloro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one |
928118-43-8 | 97% | 1g |
$1239.00 | 2023-08-31 | |
| TRC | C611563-10mg |
7-Chloro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one |
928118-43-8 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C611563-50mg |
7-Chloro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one |
928118-43-8 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | C611563-100mg |
7-Chloro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one |
928118-43-8 | 100mg |
$ 320.00 | 2022-06-06 | ||
| Chemenu | CM194831-1g |
7-Chloro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one |
928118-43-8 | 97% | 1g |
$*** | 2023-05-29 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY025992-0.25g |
7-Chloro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one |
928118-43-8 | >97% | 0.25g |
¥1644.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY025992-1g |
7-Chloro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one |
928118-43-8 | >97% | 1g |
¥4110.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY025992-5g |
7-Chloro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one |
928118-43-8 | >97% | 5g |
¥16500.00 | 2025-04-11 | |
| Matrix Scientific | 094883-250mg |
7-Chloro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one, 95+% |
928118-43-8 | 95+% | 250mg |
$515.00 | 2023-09-08 |
7-chloro-1H-pyrido[3,4-b][1,4]oxazin-2-one Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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